Cas no 2680672-99-3 (tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate)
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- EN300-28284193
- tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate
- 2680672-99-3
-
- Inchi: 1S/C16H22N2O2/c1-12-7-8-13(2)14(11-12)18(10-6-9-17)15(19)20-16(3,4)5/h7-8,11H,6,10H2,1-5H3
- InChI Key: BRTQIJKZUCGJLQ-UHFFFAOYSA-N
- SMILES: O(C(N(CCC#N)C1C=C(C)C=CC=1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 274.168127949g/mol
- Monoisotopic Mass: 274.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 53.3Ų
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28284193-0.05g |
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate |
2680672-99-3 | 95.0% | 0.05g |
$563.0 | 2025-03-19 | |
| Enamine | EN300-28284193-0.1g |
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate |
2680672-99-3 | 95.0% | 0.1g |
$591.0 | 2025-03-19 | |
| Enamine | EN300-28284193-0.25g |
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate |
2680672-99-3 | 95.0% | 0.25g |
$617.0 | 2025-03-19 | |
| Enamine | EN300-28284193-0.5g |
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate |
2680672-99-3 | 95.0% | 0.5g |
$645.0 | 2025-03-19 | |
| Enamine | EN300-28284193-1.0g |
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate |
2680672-99-3 | 95.0% | 1.0g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28284193-2.5g |
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate |
2680672-99-3 | 95.0% | 2.5g |
$1315.0 | 2025-03-19 | |
| Enamine | EN300-28284193-5.0g |
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate |
2680672-99-3 | 95.0% | 5.0g |
$1945.0 | 2025-03-19 | |
| Enamine | EN300-28284193-10.0g |
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate |
2680672-99-3 | 95.0% | 10.0g |
$2884.0 | 2025-03-19 |
tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate
Comprehensive Overview of tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate (CAS No. 2680672-99-3)
The compound tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate, with the CAS number 2680672-99-3, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a tert-butyl carbamate group and a cyanoethyl moiety, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and advanced material design.
One of the key features of tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate is its role as a protecting group in organic synthesis. The tert-butyl group is widely used to protect amines and other functional groups during multi-step reactions, ensuring selectivity and yield. Additionally, the cyanoethyl group introduces reactivity that can be leveraged in further chemical transformations, such as nucleophilic additions or cyclizations. This dual functionality makes the compound a versatile tool for synthetic chemists.
In recent years, the demand for high-purity intermediates like CAS 2680672-99-3 has surged, driven by advancements in pharmaceutical research and green chemistry. The compound's stability under various conditions and its compatibility with common reagents make it a preferred choice for laboratories focusing on sustainable synthesis. Moreover, its potential use in peptide modification and polymer chemistry has sparked discussions in academic and industrial circles, aligning with the growing trend of bio-based materials.
From an analytical perspective, tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate exhibits distinct spectroscopic properties that facilitate its identification and quantification. Techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structure. These methods are critical for ensuring the compound meets the stringent requirements of GMP-compliant production processes, which are essential for its use in drug discovery and material science applications.
The synthesis of CAS 2680672-99-3 typically involves the reaction of 2,5-dimethylaniline with tert-butyl chloroformate, followed by the introduction of the cyanoethyl group. Optimizing this process to achieve high yields and minimal byproducts is a topic of ongoing research, particularly in the context of flow chemistry and catalytic methods. These innovations aim to reduce waste and improve efficiency, addressing the broader industry shift toward environmentally friendly practices.
As the scientific community continues to explore the applications of tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate, its relevance in custom synthesis and contract manufacturing is expected to grow. Companies specializing in fine chemicals are increasingly listing this compound in their portfolios, catering to the needs of researchers working on next-generation therapeutics and advanced materials. Its compatibility with automated synthesis platforms further enhances its appeal in high-throughput settings.
In conclusion, tert-butyl N-(2-cyanoethyl)-N-(2,5-dimethylphenyl)carbamate (CAS 2680672-99-3) represents a critical building block in modern chemistry. Its multifaceted applications, combined with the industry's focus on sustainability and innovation, position it as a compound of enduring significance. Whether in academic labs or industrial production, this molecule continues to play a pivotal role in shaping the future of chemical synthesis and material development.
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